N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-2-ylpentyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H18N2O2S2/c20-10-8-12(14-6-3-11-22-14)7-9-18-16(21)17-19-13-4-1-2-5-15(13)23-17/h1-6,11-12,20H,7-10H2,(H,18,21)
• InChI Key: FOWCCMIGSNOKNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NCCC(CCO)C3=CC=CS3
• Molecular Formula: C17H18N2O2S2
• Molecular Weight: 346.5 g/mol

Description

“N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzo[d]thiazole-2-carboxamide” is a compound that has gained significant attention in various fields of research and industry due to its unique physical and chemical properties. It is a benzothiazole derivative, a class of compounds known for their diverse biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “this compound”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives are diverse and include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

Thiazole, a parent material for various chemical compounds including “this compound”, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This means they could potentially be used in the development of new pain relief medications.

Anti-inflammatory Activity

. This suggests that they could be used in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

.

Antifungal Activity

. This could make them useful in the treatment of fungal infections.

Antiviral Activity

. This suggests they could be used in the development of new antiviral drugs.

Neuroprotective Activity

. This means they could potentially be used in the treatment of neurodegenerative diseases.

Antitumor or Cytotoxic Activity

. This suggests they could be used in the development of new cancer treatments.

Mechanism of Action

Target of Action

It’s known that thiophene-based analogs, which this compound is a part of, have been studied for their potential biological effects . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

Thiophene derivatives, which this compound is a part of, are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

It’s known that thiophene derivatives can affect a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties, suggesting that they can have diverse molecular and cellular effects .